Cas no 872881-33-9 (N'-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(propan-2-yl)ethanediamide)

• Product Name: N'-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(propan-2-yl)ethanediamide
• CAS No: 872881-33-9
• MF: C₁₆H₂₃N₃O₅S
• MW: 369.435922861099
• CID: 5509921
• Update Time: 2025-08-01

N'-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(propan-2-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(1-methylethyl)-N2-[[tetrahydro-3-(phenylsulfonyl)-2H-1,3-oxazin-2-yl]methyl]-
• N'-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(propan-2-yl)ethanediamide

• Inchi： 1S/C16H23N3O5S/c1-12(2)18-16(21)15(20)17-11-14-19(9-6-10-24-14)25(22,23)13-7-4-3-5-8-13/h3-5,7-8,12,14H,6,9-11H2,1-2H3,(H,17,20)(H,18,21)
• InChI Key： FJPHHEHFMAIDBU-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)C(NCC1N(S(C2=CC=CC=C2)(=O)=O)CCCO1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(propan-2-yl)ethanediamide

N'-{3-(Benzenesulfonyl)-1,3-Oxazinan-2-ylmethyl}-N-(Propan-2-yl)Ethanediamide: A Comprehensive Overview

The compound with CAS No. 872881-33-9, known as N'-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(propan-2-yl)ethanediamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene sulfonyl group, a 1,3-oxazinan ring, and an ethanediamide moiety. The molecule's intricate architecture makes it a promising candidate for various applications, particularly in the development of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of this compound in enhancing the performance of polymer-based materials. Researchers have demonstrated that incorporating N'-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(propan-2-yl)ethanediamide into polymeric matrices can significantly improve their thermal stability and mechanical properties. This advancement is particularly relevant in industries such as aerospace and electronics, where materials with exceptional durability are highly sought after.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the 1,3-oxazinan ring through cyclization reactions and the subsequent attachment of the benzene sulfonyl group. Recent breakthroughs in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving scalability.

In terms of applications, N'-{3-(benzenesulfonyl)-1,3-Oxazinan}-based materials have shown promise in drug delivery systems. The molecule's ability to form stable complexes with bioactive agents makes it an ideal candidate for targeted drug delivery. Additionally, its biocompatibility has been validated in preclinical studies, paving the way for potential clinical trials in the near future.

Another area where this compound has made a significant impact is in environmental science. Studies have shown that it can act as an effective catalyst in the degradation of persistent organic pollutants (POPs). Its ability to facilitate oxidative reactions under mild conditions makes it a valuable tool in pollution control and remediation efforts.

The structural versatility of N'-{3-(benzenesulfonyl)-1,3-Oxazinan} also extends to its use in sensor technology. Researchers have developed sensors incorporating this compound that exhibit high sensitivity to specific chemical analytes. These sensors have potential applications in food safety monitoring and industrial process control.

Looking ahead, ongoing research is focused on optimizing the properties of this compound for even broader applications. Collaborative efforts between academia and industry are expected to accelerate its commercialization, ensuring that its full potential is realized across multiple sectors.